1,3-difluoropropan-2-yl trifluoromethanesulfonate
Overview
Description
1,3-Difluoropropan-2-yl trifluoromethanesulfonate, also known as DFPS, is an organosulfonate compound with a wide range of applications in the laboratory and in scientific research. It is a colorless, odorless, and non-flammable compound with a molecular weight of 246.09 g/mol. It is a commercially available compound and is used in a variety of different fields, including organic synthesis, analytical chemistry, and biochemistry.
Mechanism of Action
1,3-Difluoropropan-2-yl trifluoromethanesulfonate acts as a nucleophilic reagent in organic synthesis. It can react with electrophiles such as carbonyl compounds, and can also be used to deprotonate weak acids such as alcohols and phenols. In addition, it can be used to catalyze the reaction of aldehydes and ketones with organometallic reagents.
Biochemical and Physiological Effects
This compound is generally considered to be non-toxic and non-carcinogenic. It has been shown to have no effect on the cardiovascular system, the central nervous system, or the reproductive system in laboratory animal studies. In addition, it has been found to be non-mutagenic and non-teratogenic.
Advantages and Limitations for Lab Experiments
1,3-Difluoropropan-2-yl trifluoromethanesulfonate is a versatile reagent with a wide range of applications in the laboratory. It is a non-flammable and odorless compound that is commercially available and relatively inexpensive. It is also stable under a wide range of temperatures and pHs, making it an ideal reagent for many laboratory experiments. However, it can be corrosive and should be handled with care.
Future Directions
1,3-Difluoropropan-2-yl trifluoromethanesulfonate has a wide range of potential applications in the future. It could be used in the development of new catalysts for organic synthesis, as well as in the development of new pharmaceuticals. It could also be used in the development of new analytical techniques, such as mass spectrometry and chromatography. In addition, it could be used as a reagent in the synthesis of new sulfur-containing compounds, such as sulfonamides and sulfones. Finally, it could be used in the development of new materials, such as polymeric materials, for a variety of applications.
Synthesis Methods
1,3-Difluoropropan-2-yl trifluoromethanesulfonate can be synthesized through a variety of different methods. One of the most common methods is to react 2-chloro-1,3-difluoropropane with trifluoromethanesulfonic anhydride in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields this compound as the main product with a yield of up to 90%.
Scientific Research Applications
1,3-Difluoropropan-2-yl trifluoromethanesulfonate has a wide range of applications in scientific research, such as organic synthesis, analytical chemistry, and biochemistry. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a polar aprotic solvent in the synthesis of pharmaceuticals. It is also used as a modifier for mass spectrometry and as a chromatographic stationary phase for the separation of organic compounds. In addition, it is used in the synthesis of sulfonamides, sulfones, and other sulfur-containing compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-difluoropropan-2-yl trifluoromethanesulfonate involves the reaction of 1,3-difluoropropan-2-ol with trifluoromethanesulfonic anhydride in the presence of a catalyst.", "Starting Materials": ["1,3-difluoropropan-2-ol", "trifluoromethanesulfonic anhydride", "catalyst"], "Reaction": ["Step 1: Add 1,3-difluoropropan-2-ol to a reaction flask.", "Step 2: Add trifluoromethanesulfonic anhydride to the reaction flask.", "Step 3: Add a catalyst to the reaction flask.", "Step 4: Heat the reaction mixture to a temperature of 50-60°C and stir for several hours.", "Step 5: Cool the reaction mixture and extract the product with a suitable solvent.", "Step 6: Purify the product by distillation or recrystallization." ] } | |
CAS RN |
2098639-00-8 |
Molecular Formula |
C4H5F5O3S |
Molecular Weight |
228.1 |
Purity |
95 |
Origin of Product |
United States |
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